Cas no 1806893-06-0 (4-(Difluoromethyl)-3,6-dimethoxypyridine-2-carbonyl chloride)

• Product Name: 4-(Difluoromethyl)-3,6-dimethoxypyridine-2-carbonyl chloride
• CAS No: 1806893-06-0
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4852291
• Update Time: 2025-06-27

4-(Difluoromethyl)-3,6-dimethoxypyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3,6-dimethoxypyridine-2-carbonyl chloride

• Inchi： 1S/C9H8ClF2NO3/c1-15-5-3-4(9(11)12)7(16-2)6(13-5)8(10)14/h3,9H,1-2H3
• InChI Key： PPCZXJUSUOEGSS-UHFFFAOYSA-N
• SMILES： ClC(C1C(=C(C(F)F)C=C(N=1)OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.6
• Topological Polar Surface Area: 48.4

Additional information on 4-(Difluoromethyl)-3,6-dimethoxypyridine-2-carbonyl chloride

4-(Difluoromethyl)-3,6-dimethoxypyridine-2-carbonyl chloride (CAS No. 1806893-06-0)

The compound 4-(Difluoromethyl)-3,6-dimethoxypyridine-2-carbonyl chloride, identified by the CAS registry number CAS No. 1806893-06-0, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile reactivity. The structure of this molecule incorporates a pyridine ring substituted with a difluoromethyl group at the 4-position and methoxy groups at the 3 and 6 positions, along with a carbonyl chloride group at the 2-position. These substituents contribute to its distinct chemical behavior and make it a valuable compound in modern synthetic chemistry.

Recent advancements in synthetic methodology have enabled the efficient synthesis of 4-(Difluoromethyl)-3,6-dimethoxypyridine-2-carbonyl chloride. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to optimize its production. The presence of electron-withdrawing groups such as the difluoromethyl and methoxy substituents enhances the reactivity of the carbonyl chloride moiety, making it an excellent electrophile in nucleophilic acyl substitution reactions. This property has been exploited in the development of novel bioactive molecules and advanced materials.

In terms of applications, 4-(Difluoromethyl)-3,6-dimethoxypyridine-2-carbonyl chloride has shown promise in drug discovery programs targeting various therapeutic areas. Its ability to form stable amides with amino acids and peptides has made it a valuable reagent in medicinal chemistry. Additionally, this compound has been investigated for its potential as a building block in the synthesis of complex heterocyclic structures, which are essential components of many bioactive agents.

The physical and chemical properties of CAS No. 1806893-06-0 have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular geometry, stability, and reactivity under different conditions. The compound exhibits good thermal stability and is soluble in common organic solvents, making it suitable for use in various laboratory settings.

Recent studies have also explored the environmental fate and toxicity of 4-(Difluoromethyl)-3,6-dimethoxypyridine-2-carbonyl chloride. Researchers have evaluated its biodegradation potential and impact on aquatic ecosystems. These investigations are crucial for ensuring the safe handling and disposal of this compound in industrial and research environments.

In conclusion, 4-(Difluoromethyl)-3,6-dimethoxypyridine-2-carbonyl chloride (CAS No. 1806893-06-0) is a versatile and intriguing compound with a wide range of applications in synthetic chemistry and drug discovery. Its unique structure and reactivity continue to attract the attention of researchers worldwide, driving ongoing efforts to unlock its full potential in both academic and industrial settings.